Cas no 91813-07-9 (Benzenesulfonic acid, 4-amino-, 4-methylphenyl ester)

• Product Name: Benzenesulfonic acid, 4-amino-, 4-methylphenyl ester
• CAS No: 91813-07-9
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• CID: 748031
• PubChem ID: 20558437
• Update Time: 2025-04-19

Benzenesulfonic acid, 4-amino-, 4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-amino-, 4-methylphenyl ester
• (4-methylphenyl) 4-aminobenzenesulfonate
• LPCGQVZJMGBSSD-UHFFFAOYSA-N
• p-tolyl 4-aminobenzenesulfonate
• SCHEMBL2236927
• DTXSID00608681
• 91813-07-9
• 4-Methylphenyl 4-aminobenzene-1-sulfonate

• Inchi： 1S/C13H13NO3S/c1-10-2-6-12(7-3-10)17-18(15,16)13-8-4-11(14)5-9-13/h2-9H,14H2,1H3
• InChI Key： LPCGQVZJMGBSSD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(=O)(=O)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 263.06161445g/mol
• Monoisotopic Mass: 263.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.8Ų